N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]propanamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]propanamide
• InChI: InChI=1S/C12H13NO2S/c1-2-12(14)13-6-11-5-10(8-16-11)9-3-4-15-7-9/h3-5,7-8H,2,6H2,1H3,(H,13,14)
• InChI Key: XIPAOYOUXIPUNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=CC(=CS1)C2=COC=C2
• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol

Description

“N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]propanamide” is a complex organic compound that contains furan, thiophene, and propanamide components.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, thiophene derivatives are typically synthesized through condensation reactions such as the Gewald reaction. Furan derivatives can also be synthesized through various methods, including Van Leusen reaction.

Molecular Structure Analysis

The compound contains a furan ring, a thiophene ring, and a propanamide group. Furan is a five-membered ring with four carbon atoms and one oxygen atom. Thiophene is also a five-membered ring but contains one sulfur atom instead of oxygen.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the furan and thiophene rings, both of which are aromatic and can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the furan and thiophene rings could contribute to its aromaticity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some thiophene derivatives have shown anticancer, anti-inflammatory, and antimicrobial properties.

Future Directions

Future research could explore the potential applications of this compound, particularly given the biological activity observed in some thiophene derivatives. Further studies could also investigate its synthesis and properties in more detail.